N-(2-Cyclopropyl-1,3-benzothiazol-6-yl)prop-2-enamide

• IUPAC Name: N-(2-cyclopropyl-1,3-benzothiazol-6-yl)prop-2-enamide
• InChI: InChI=1S/C13H12N2OS/c1-2-12(16)14-9-5-6-10-11(7-9)17-13(15-10)8-3-4-8/h2,5-8H,1,3-4H2,(H,14,16)
• InChI Key: CPQCGPULMBEZEO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC2=C(C=C1)N=C(S2)C3CC3
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a common scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a wide range of pharmacological properties and a high degree of structural diversity, making it a vital structure for the investigation of novel therapeutics.

Synthesis Analysis

While specific synthesis methods for “N-(2-Cyclopropyl-1,3-benzothiazol-6-yl)prop-2-enamide” are not available, benzothiazole derivatives are generally synthesized from 2-aminothiophenols and aldehydes. The synthesis of 2-arylbenzothiazoles has been extensively studied, and there are many different synthetic pathways available.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a benzene ring fused to a thiazole ring. The 2nd position of the benzothiazole is the most active site, making 2-arylbenzothiazole a suitable scaffold in pharmaceutical chemistry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For example, they can be synthesized from 2-aminothiophenols and aldehydes. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on the specific compound and its biological target. Many benzothiazole derivatives have shown significant biological activities, including anti-bacterial, anti-fungal, anti-oxidant, anti-microbial, anti-proliferative, anti-convulsant, and more.